3-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide

• IUPAC Name: 3-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide
• InChI: InChI=1S/C15H18ClNO4S/c1-12-14(16)4-3-5-15(12)22(18,19)17(7-9-20-2)10-13-6-8-21-11-13/h3-6,8,11H,7,9-10H2,1-2H3
• InChI Key: YVRLPVYAFGHOGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N(CCOC)CC2=COC=C2
• Molecular Formula: C15H18ClNO4S
• Molecular Weight: 343.8 g/mol

Description

3-chloro-N-(furan-3-ylmethyl)-N-(2-methoxyethyl)-2-methylbenzenesulfonamide, also known as CF3, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Crystal Structure Determination and Intermolecular Interactions

Research on isomorphous benzenesulfonamide compounds has provided insights into their crystal packing, which is predominantly governed by intermolecular C-H...O, C-H...π, and C-H...Cl interactions. These studies illuminate the structural characteristics and intermolecular forces that influence the solid-state arrangement of such compounds (Bats, Frost, & Hashmi, 2001).

Organic Synthesis and Chemical Reactions

The synthesis of highly substituted N-(furan-3-ylmethylene)benzenesulfonamides via a gold(I)-catalyzed cascade reaction demonstrates the chemical versatility of benzenesulfonamide derivatives. This process, involving a rare 1,2-alkynyl migration onto a gold carbenoid, enriches the understanding of gold carbenoid chemistry and group migration (Wang, Huang, Shi, Rudolph, & Hashmi, 2014).

Medicinal Chemistry and Drug Development

Benzenesulfonamide derivatives have been investigated for their potential in medicinal chemistry, particularly in the synthesis and structural characterization of small molecular antagonists targeting CCR5 for the prevention of HIV-1 infection. This research highlights the therapeutic applications of these compounds in developing drugs against specific targets (Cheng De-ju, 2015).

Anticancer and Antiangiogenic Activities

The exploration of 3-arylaminobenzofuran derivatives, which share a structural motif with the specified compound, reveals significant anticancer and antiangiogenic activities. These compounds have been evaluated for their effects on tubulin polymerization, cancer cell proliferation, and in vivo antitumor activity, showcasing the potential of benzenesulfonamide derivatives in cancer therapy (Romagnoli, Baraldi, Salvador, Prencipe, Lopez-Cara, Ortega, Brancale, Hamel, Castagliuolo, Mitola, Ronca, Bortolozzi, Porcù, Basso, & Viola, 2015).